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Compound of Interest

Compound Name: Vildagliptin (Standard)

Cat. No.: B1682220 Get Quote

For researchers and professionals in drug development, the quality and reliability of a

Vildagliptin reference standard are paramount for accurate analytical measurements and

successful research outcomes. This guide provides a comprehensive comparison of

Vildagliptin reference standards, drawing upon typical data from supplier Certificates of

Analysis (CoA) and outlining key experimental protocols for independent verification.

Understanding Vildagliptin and its Mechanism of
Action
Vildagliptin is a potent and selective dipeptidyl peptidase-4 (DPP-4) inhibitor used for the

treatment of type 2 diabetes.[1][2][3] It works by preventing the degradation of incretin

hormones, primarily glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic

polypeptide (GIP).[1][2][4] This leads to increased levels of active incretins, which in turn

stimulate insulin secretion and suppress glucagon release in a glucose-dependent manner,

ultimately leading to improved glycemic control.[1][2][3]
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Sample Preparation

Analytical Testing

Data Analysis & Comparison

Accurately weigh and dissolve
Vildagliptin reference standards

in appropriate solvent

Purity & Assay by HPLC-UV Identity by ¹H-NMR Identity by LC-MS Moisture Content by Karl Fischer

Compare purity, identity,
and moisture content results
against specifications and

between suppliers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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